Cas no 2171613-09-3 (3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid)

• Product Name: 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid
• CAS No: 2171613-09-3
• MF: C₈H₁₂N₂O₅
• MW: 216.191282272339
• CID: 5940245
• PubChem ID: 165532049
• Update Time: 2025-11-01

3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid
• EN300-1282281
• 2171613-09-3

• Inchi： 1S/C8H12N2O5/c1-15-5(8(13)14)7(12)10-3-2-4(10)6(9)11/h4-5H,2-3H2,1H3,(H2,9,11)(H,13,14)
• InChI Key： ZFGWLHDCMVUKLC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 216.07462149g/mol
• Monoisotopic Mass: 216.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 110Ų

Additional information on 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid

3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid: A Comprehensive Overview

3-(2-Carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid, with the CAS number 2171613-09-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their unique structural features and biological activities. The compound's structure includes a carbamoyl group, a methoxy substituent, and a carboxylic acid moiety, all of which contribute to its diverse pharmacological properties.

The synthesis of 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid involves several steps, including the formation of the azetidine ring and the introduction of the methoxy and carboxylic acid functionalities. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for research and development purposes. The use of modern techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the efficiency and scalability of its production.

In terms of its biological activity, 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are crucial targets in the treatment of cancer and inflammatory diseases. The mechanism of action involves the binding of the compound to the active site of these enzymes, thereby disrupting their catalytic function.

Beyond its enzymatic inhibition properties, 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid has also been investigated for its effects on cellular processes such as apoptosis and cell cycle regulation. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways, such as the p53 pathway and the mitochondrial pathway. This makes it a potential candidate for developing new anticancer therapies that target multiple mechanisms of action.

The pharmacokinetic properties of 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid have also been studied extensively. Its oral bioavailability, distribution, metabolism, and excretion profiles have been characterized in various animal models. The compound has demonstrated favorable pharmacokinetic parameters, including good absorption and a reasonable half-life, which are essential for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease outcomes. These findings have paved the way for further clinical development and potential approval as a new drug candidate.

In conclusion, 3-(2-carbamoylazetidin-1-yl)-2-methoxy-3-oxopropanoic acid (CAS No. 2171613-09-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for advancing treatments in areas such as cancer and inflammatory diseases.